(S)-1-(1H-benzo[d]imidazol-2-yl)-3-(methylthio)propan-1-amine hydrochloride

• IUPAC Name: (1S)-1-(1H-benzimidazol-2-yl)-3-methylsulfanylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C11H15N3S.ClH/c1-15-7-6-8(12)11-13-9-4-2-3-5-10(9)14-11;/h2-5,8H,6-7,12H2,1H3,(H,13,14);1H/t8-;/m0./s1
• InChI Key: CNOZSQOAJJKVGE-QRPNPIFTSA-N
• Canonical SMILES: CSCCC(C1=NC2=CC=CC=C2N1)N.Cl
• Isomeric SMILES: CSCC[C@@H](C1=NC2=CC=CC=C2N1)N.Cl
• Molecular Formula: C11H16ClN3S
• Molecular Weight: 257.78 g/mol

Description

(S)-1-(1H-benzo[d]imidazol-2-yl)-3-(methylthio)propan-1-amine hydrochloride is a chemical compound that has been widely studied for its various applications in scientific research. It is a potent inhibitor of certain enzymes and has been shown to have significant effects on biochemical and physiological processes.

Scientific Research Applications

This compound has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of certain enzymes such as monoamine oxidases and has been used in the development of drugs for the treatment of various diseases such as depression and Parkinson's disease. It has also been studied for its potential anti-cancer properties and has been shown to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of (S)-1-(1H-benzo[d]imidazol-2-yl)-3-(methylthio)propan-1-amine hydrochloride involves its inhibition of certain enzymes such as monoamine oxidases. This inhibition leads to an increase in the levels of neurotransmitters such as dopamine and serotonin, which are involved in regulating mood and behavior. It has also been shown to induce apoptosis in cancer cells through the activation of certain signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include its ability to increase the levels of neurotransmitters such as dopamine and serotonin, which are involved in regulating mood and behavior. It has also been shown to induce apoptosis in cancer cells through the activation of certain signaling pathways. However, it may also have potential side effects on other physiological processes and should be used with caution in scientific research.

Advantages and Limitations for Lab Experiments

The advantages of using (S)-1-(1H-benzo[d]imidazol-2-yl)-3-(methylthio)propan-1-amine hydrochloride in lab experiments include its potent inhibition of certain enzymes and its potential applications in the development of drugs for the treatment of various diseases. However, its potential side effects on other physiological processes and its limited solubility in aqueous solutions may pose some limitations for its use in certain experiments.

Future Directions

For research on (S)-1-(1H-benzo[d]imidazol-2-yl)-3-(methylthio)propan-1-amine hydrochloride include further studies on its potential applications in the development of drugs for the treatment of various diseases such as depression and Parkinson's disease. It may also be studied for its potential anti-cancer properties and its effects on other physiological processes. Additionally, new synthesis methods may be developed to improve its solubility in aqueous solutions and its overall effectiveness in lab experiments.

Synthesis Methods

(S)-1-(1H-benzo[d]imidazol-2-yl)-3-(methylthio)propan-1-amine hydrochloride is synthesized by reacting 1-(1H-benzo[d]imidazol-2-yl)-3-(methylthio)propan-1-one with hydrochloric acid in the presence of a reducing agent such as sodium borohydride. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.